![molecular formula C16H30N2O3S B5517985 1-(butylsulfonyl)-N-cyclohexyl-4-piperidinecarboxamide](/img/structure/B5517985.png)
1-(butylsulfonyl)-N-cyclohexyl-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(butylsulfonyl)-N-cyclohexyl-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C16H30N2O3S and its molecular weight is 330.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.19771400 g/mol and the complexity rating of the compound is 445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cyclin-Dependent Kinase Inhibitors
Beta-piperidinoethylsulfides, related to 1-(butylsulfonyl)-N-cyclohexyl-4-piperidinecarboxamide, have been studied for their ability to inhibit cyclin-dependent kinase CDK2. This application is significant in medicinal chemistry, particularly for potential cancer treatments. (Griffin et al., 2006)
Serotonin Receptor Antagonism
Another application involves derivatives of piperidine, like this compound, which are used as selective 5-HT(2A) receptor antagonists. These compounds are important in the development of treatments for various psychiatric disorders. (Fletcher et al., 2002)
Study of Stereodynamics and the Perlin Effect
N-Trifyl substituted diheterocyclohexanes, related to this compound, have been researched for their stereodynamic behavior and the Perlin effect. This research is crucial in the field of organic chemistry for understanding molecular interactions and conformations. (Shainyan et al., 2008)
Anti-Acetylcholinesterase Activity
Derivatives of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine, structurally similar to this compound, have been synthesized and evaluated for their anti-acetylcholinesterase activity, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's. (Sugimoto et al., 1990)
Antibacterial Activity
The sulfonamide framework, similar to this compound, has been explored for its antibacterial properties against organisms like Escherichia coli and Staphylococcus aureus. (Ajani et al., 2013)
Polymer Synthesis
The compound has been used in polymer-bound synthesis, aiding in the creation of substituted piperidin-4-one derivatives. This is particularly relevant in the field of polymer chemistry for developing new materials. (Barco et al., 1998)
Metabolic Pathway Studies
Its derivatives have been studied to understand the metabolic pathways in humans, particularly in the context of novel antidepressants. This research is critical for drug development and understanding human biochemistry. (Hvenegaard et al., 2012)
Synthesis of N-Heterocycles
The compound's derivatives have been used in the synthesis of N-heterocycles via sulfinimines, showcasing its utility in creating structurally diverse molecules for pharmaceutical applications. (Philip et al., 2020)
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-butylsulfonyl-N-cyclohexylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N2O3S/c1-2-3-13-22(20,21)18-11-9-14(10-12-18)16(19)17-15-7-5-4-6-8-15/h14-15H,2-13H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMCDBFOWASXEAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CCC(CC1)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.